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Compound of Interest

3-tert-Butyl-2-
Compound Name:
hydroxybenzaldehyde

Cat. No. B1333914

For: Researchers, Scientists, and Drug Development Professionals

Abstract: 3-tert-Butyl-2-hydroxybenzaldehyde is a versatile aromatic aldehyde that serves as
a critical intermediate in various fields of chemical synthesis. Its unique molecular structure,
featuring a bulky tert-butyl group adjacent to hydroxyl and aldehyde functionalities, imparts
specific reactivity and properties that are highly valuable in the development of catalysts,
pharmaceuticals, and advanced materials. This document provides a comprehensive overview
of its chemical identity, physicochemical properties, a detailed synthesis protocol, and its key
applications, with a focus on its role in ligand synthesis and as a pharmaceutical precursor.

Chemical Identity

The subject of this guide is the organic compound identified by the IUPAC name 3-tert-butyl-2-
hydroxybenzaldehyde.[1] It is a mono-tert-butyl substituted 2-hydroxybenzaldehyde, also
widely known by its common synonym, 3-tert-Butylsalicylaldehyde.[1][2]

Table 1: Chemical Identifiers
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Identifier Value

IUPAC Name 3-tert-butyl-2-hydroxybenzaldehyde[1]
CAS Number 24623-65-2[1][3]

Molecular Formula C11H1402[1][2][3]

Molecular Weight 178.23 g/mol [1][3]

InChl Key ROILLNJICXGZQQ-UHFFFAOYSA-N[1]

| Canonical SMILES | CC(C)(C)C1=CC=CC(=C10)C=0][1] |

Common Synonyms:

3-tert-Butylsalicylaldehyde[1][2]

2-Hydroxy-3-tert-butylbenzaldehyde[1]

3-(tert-Butyl)-2-hydroxybenzaldehyde[1]

3-t-butylsalicylaldehyde[1]

Benzaldehyde, 3-(1,1-dimethylethyl)-2-hydroxy-[1]

Physicochemical and Spectroscopic Data

3-tert-Butyl-2-hydroxybenzaldehyde is typically a light yellow liquid or oil at room
temperature.[3][4] Its physical properties are well-documented and crucial for its application in
synthesis.

Table 2: Physicochemical Properties
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Property Value Source
Appearance Light yellow liquid/oil [3][4]
Boiling Point 78-79 °C at 1 mmHg [4]
Density 1.041 g/mL at 25 °C [4]

| Refractive Index (n2°/D) | 1.544 |[4] |

Spectroscopic analysis is fundamental for the structural confirmation of the compound. The
proton nuclear magnetic resonance (*H-NMR) data provides characteristic signals for the
aldehyde, hydroxyl, aromatic, and tert-butyl protons.

Table 3: tH-NMR Spectroscopic Data (CDCls, 300 MHz)

Chemical Shift ()

Multiplicity Integration Assignment
pPpm
1.44 Singlet 9H -C(CHs)s
6.97 Triplet (t) 1H Ar-H
Doublet of Doublets
7.41 1H Ar-H
(dd)
Doublet of Doublets
7.54 1H Ar-H
(dd)
9.88 Singlet 1H -CHO
11.82 Singlet 1H -OH

Data sourced from ChemicalBook.[3][4]

Additional spectroscopic information, including ATR-IR and Raman spectra, is available and
can be used for further characterization.[1]

Synthesis Protocol
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3-tert-Butyl-2-hydroxybenzaldehyde can be synthesized effectively through the formylation

of 2-tert-butylphenol.[3][5] The following protocol details a common laboratory-scale synthesis.

Experimental Protocol: Synthesis via Duff Reaction

This method involves the reaction of 2-tert-butylphenol with magnesium chloride and

paraformaldehyde in the presence of triethylamine.[3][4]

Materials:

2-tert-butylphenol (30 mmol, 4.55 g)
Magnesium chloride (MgClz) (60 mmol, 5.71 g)
Paraformaldehyde (66 mmol, 2.08 g)
Triethylamine (60 mmol, 8.35 mL)
Tetrahydrofuran (THF), anhydrous (120 mL)
Ethyl acetate (EtOAC)

Magnesium sulfate (MgSQOa), anhydrous

Dilute Hydrochloric Acid (HCI) (if needed)

Procedure:

To a round-bottom flask equipped with a magnetic stirrer and reflux condenser, add 2-tert-
butylphenol (30 mmol), magnesium chloride (60 mmol), and paraformaldehyde (66 mmol) to
120 mL of THF.

Stir the resulting suspension at room temperature.
Add triethylamine (60 mmol) dropwise to the stirred suspension.

Heat the reaction mixture to reflux and maintain for 3 hours. The mixture will typically form an
orange-colored suspension.[3][4]
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After cooling to room temperature, quench the reaction mixture (details not specified in
source, but typically with an aqueous acid wash).

Perform a liquid-liquid extraction using ethyl acetate (3 x 50 mL). If a persistent emulsion
forms, a small amount of dilute HCI can be added to break it.[3][4]

Combine the organic layers and dry over anhydrous MgSOa.

Filter the drying agent and concentrate the organic phase under reduced pressure to yield
the product as a pale yellow oil.

This procedure typically yields a product of sufficient purity (Yield: ~90%) that does not
require further purification.[3][4] The product may darken to a green color upon storage.[3][4]
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Reactants: Solvent & Base:
art-butylphenol, MgClz, Paraformaldetyde THF, Triethylamine
Add Add
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2. Heat to Reflux
(3 hours)
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(Intermediate State)

3. Extraction
with Ethyl Acetate

Final Product:

Click to download full resolution via product page
Workflow for the synthesis of 3-tert-Butyl-2-hydroxybenzaldehyde.

Applications in Research and Drug Development

The unique structure of 3-tert-butyl-2-hydroxybenzaldehyde makes it a valuable building
block in several areas.
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4.1. Synthesis of Ligands for Catalysis A primary application of this compound is in the
synthesis of specialized ligands, particularly Schiff bases.[6] Condensation with primary
diamines yields salen-type ligands, which are renowned for their ability to form stable
complexes with transition metals.[5][6] These metal-salen complexes are powerful catalysts for
a wide range of organic transformations, including asymmetric synthesis, which is critical for
producing enantiomerically pure compounds in the pharmaceutical industry.[6]

3-tert-Butyl-2-
hydroxybenzaldehyde
(2eq.) —

Schiff Base

Salen-type
Condensation Ligand
(e.g., ethylenediamine)
| Metal lon

(e.g., Mn2*, Co?*, Ti%+)

Metal-Salen Complex
(Asymmetric Catalyst)

Coordination

Click to download full resolution via product page

Formation of a Metal-Salen Complex for Catalysis.

4.2. Pharmaceutical Intermediate 3-tert-Butyl-2-hydroxybenzaldehyde serves as a key
pharmaceutical intermediate.[3][6] Its structure is a versatile scaffold that can be modified to
produce derivatives with potential biological activity.[6] Research has indicated that compounds
synthesized from this aldehyde show promise as antibacterial agents, addressing the critical
need for new antimicrobial therapies.[6] Its derivatives are also used in the synthesis of more
complex molecules, such as certain coumarins.[4]

4.3. Material Science Beyond catalysis and pharmaceuticals, this compound finds utility in
material science. It is used in the synthesis of polymer stabilizers, which protect polymeric
materials from degradation caused by factors like heat and UV light, thereby enhancing their
durability and lifespan.[6]

Safety and Handling

According to the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals, 3-tert-Butyl-2-hydroxybenzaldehyde presents several hazards. Proper personal
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protective equipment (PPE), including gloves, eye shields, and a dust mask (type N95), should
be used when handling this chemical.

Table 4: GHS Hazard Information

Category Code Description
Pictogram Warning
Hazard Statements H315 Causes skin irritation[1]
H319 Causes serious eye irritation[1]

May cause respirato
H335 ) -y- P v
irritation[1]

| Precautionary Statements| P261, P264, P271, P280, P302+P352, P305+P351+P338 | Avoid
breathing dust/fume/gas/mist/vapours/spray. Wash skin thoroughly after handling. Use only
outdoors or in a well-ventilated area. Wear protective gloves/eye protection/face protection. IF
ON SKIN: Wash with plenty of water. IF IN EYES: Rinse cautiously with water for several
minutes. Remove contact lenses, if present and easy to do. Continue rinsing. |

Conclusion

3-tert-Butyl-2-hydroxybenzaldehyde is a cornerstone chemical intermediate with significant
utility in diverse scientific disciplines. Its well-defined physicochemical properties and
straightforward synthesis make it readily accessible for research and development. Its primary
applications in the creation of high-value catalytic systems and as a versatile precursor for
pharmacologically active molecules underscore its importance for professionals in chemical
synthesis and drug discovery. Careful adherence to safety protocols is essential when handling
this compound due to its irritant properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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